Cas no 1391051-99-2 (Labetalol 1-carboxylic Acid)

• Product Name: Labetalol 1-carboxylic Acid
• CAS No: 1391051-99-2
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 1065191
• PubChem ID: 71749709
• Update Time: 2025-10-28

Labetalol 1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Labetalol-1-carboxylic Acid
• 2-Hydroxy-5-[1-hydroxy-2-[(1-methyl-3-phenylpropyl)amino]ethyl]benzoic acid
• Labetalol EP Impurity A
• Benzoic acid, 2-hydroxy-5-(1-hydroxy-2-((1-methyl-3-phenylpropyl)amino)ethyl)-
• 2-hydroxy-5-[1-hydroxy-2-(4-phenylbutan-2-ylamino)ethyl]benzoic acid
• LABETALOL HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• UNII-3SUJ0U4ZMR
• Benzoic acid, 2-hydroxy-5-[1-hydroxy-2-[(1-methyl-3-phenylpropyl)amino]ethyl]-; Labetalol-1-carboxylic Acid
• 2-Hydroxy-5-(1-hydroxy-2-((1-methyl-3-phenylpropyl)amino)ethyl)benzoic acid
• 1391051-99-2
• Labetalol 1-carboxylic Acid
• Labetalol Impurity A
• 3SUJ0U4ZMR
• Labetalol hydrochloride impurity A [EP]
• Labetalol acid

• Inchi： 1S/C19H23NO4/c1-13(7-8-14-5-3-2-4-6-14)20-12-18(22)15-9-10-17(21)16(11-15)19(23)24/h2-6,9-11,13,18,20-22H,7-8,12H2,1H3,(H,23,24)
• InChI Key： DZBUYRWVQLOXQQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C(=O)O)C=1)O)CNC(C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.8Ų

Additional information on Labetalol 1-carboxylic Acid

Labetalol 1-carboxylic Acid (CAS No. 1391051-99-2): A Comprehensive Overview

Labetalol 1-carboxylic Acid (CAS No. 1391051-99-2) is a key intermediate in the synthesis of Labetalol, a widely used pharmaceutical compound. This carboxylic acid derivative plays a crucial role in the production of beta-blockers, which are essential for treating hypertension and other cardiovascular conditions. Researchers and pharmaceutical manufacturers are increasingly interested in Labetalol 1-carboxylic Acid due to its high purity, stability, and compatibility with modern synthetic processes.

The chemical structure of Labetalol 1-carboxylic Acid features a carboxylic acid group attached to the Labetalol backbone, making it a versatile building block for further modifications. Its molecular formula and weight are carefully optimized to ensure efficient reactivity in drug synthesis. Recent advancements in green chemistry have also highlighted the potential of this compound in sustainable pharmaceutical production, aligning with global trends toward environmentally friendly manufacturing.

One of the most searched questions about Labetalol 1-carboxylic Acid is its role in drug development. As an intermediate, it enables the creation of Labetalol hydrochloride, a medication that combines alpha and beta-blocking properties. This dual mechanism makes it highly effective for managing high blood pressure, especially in patients with complex conditions. The demand for high-purity intermediates like Labetalol 1-carboxylic Acid has surged due to the growing prevalence of cardiovascular diseases worldwide.

Another hot topic in the field is the analytical methods used to characterize Labetalol 1-carboxylic Acid. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure its quality and consistency. These methods are critical for meeting regulatory standards set by organizations like the FDA and EMA, which emphasize the importance of rigorous quality control in pharmaceutical intermediates.

In addition to its pharmaceutical applications, Labetalol 1-carboxylic Acid is also a subject of interest in academic research. Scientists are exploring its potential in designing new hybrid molecules with enhanced therapeutic effects. The compound's unique structure allows for easy functionalization, making it a valuable tool for medicinal chemists working on next-generation cardiovascular drugs.

The market for Labetalol 1-carboxylic Acid is expected to grow significantly in the coming years, driven by the increasing demand for generic medications and the expansion of pharmaceutical outsourcing. Companies specializing in fine chemicals and custom synthesis are investing heavily in scaling up production to meet this demand. Furthermore, the rise of biocatalysis and continuous flow chemistry offers new opportunities for optimizing the synthesis of this important intermediate.

For those sourcing Labetalol 1-carboxylic Acid, it is essential to partner with reputable suppliers who adhere to GMP standards and provide comprehensive certificates of analysis. Transparency in the supply chain is critical to ensuring the safety and efficacy of the final pharmaceutical products. As the industry moves toward greater digitization, platforms offering real-time tracking and blockchain-based verification are becoming increasingly popular among buyers.

In summary, Labetalol 1-carboxylic Acid (CAS No. 1391051-99-2) is a vital component in the pharmaceutical industry, with applications ranging from drug synthesis to research and development. Its importance is underscored by the ongoing advancements in cardiovascular therapy and the global push for sustainable manufacturing practices. As the demand for high-quality intermediates continues to rise, this compound will remain a cornerstone of modern pharmaceutical chemistry.